Cas no 14842-41-2 (L-Pyroglutamic Anhydride)

L-Pyroglutamic Anhydride (CAS 14987-43-6) is a cyclic anhydride derived from L-pyroglutamic acid, commonly used as a versatile intermediate in organic synthesis and peptide chemistry. Its rigid five-membered ring structure enhances reactivity, making it valuable for the preparation of heterocyclic compounds and modified amino acids. The compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules due to its ability to introduce conformational constraints. It exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating straightforward handling in laboratory settings. Its chiral nature also allows for stereoselective applications in asymmetric synthesis.

L-Pyroglutamic Anhydride structure

Product Name:L-Pyroglutamic Anhydride

CAS No:14842-41-2

MF:C₁₀H₁₀N₂O₄

MW:222.197402477264

CID:1025362

Update Time:2025-05-28

L-Pyroglutamic Anhydride Chemical and Physical Properties

Names and Identifiers

- (5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
- (5AS,10AS)-TETRAHYDRODIPYRROLO(1,2-A:1',2'-D)PYRAZINE-3,5,8,10(2H,5AH)-TETRAONE
- (S,S)-1,7-diazatricyclo[7.3.0.07,11]dodecane-2,6,8,12-tetrone
- L-Pyroglutamic Anhydride
- (5aS,10aS)-1,2,5a,6,7,10a-hexahydrodipyrrolo[1,3-c:1',3'-f]pyrazine-3,5,8,10-tetrone
- (5aS,10aS)
- PidotimodImpurity S
- Pidotimod Impurity 6
- 3-L-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- -Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)
- Inchi： 1S/C10H10N2O4/c13-7-3-1-5-9(15)12-6(2-4-8(12)14)10(16)11(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
- InChI Key： TXFYQWADOFKHHB-WDSKDSINSA-N
- SMILES： O=C1[C@@H]2CCC(N2C([C@@H]2CCC(N21)=O)=O)=O

Computed Properties

Exact Mass: 222.06400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 0

Experimental Properties

Density: 1.58
Melting Point: 305 ºC
PSA: 74.76000
LogP: -1.08900

L-Pyroglutamic Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM168774-5g	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2	95%	5g	$417	2021-08-05
Chemenu	CM168774-10g	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2	95%	10g	$660	2021-08-05
TRC	P997485-100mg	L-Pyroglutamic Anhydride	14842-41-2		100mg	$ 142.00	2023-09-06
TRC	P997485-250mg	L-Pyroglutamic Anhydride	14842-41-2		250mg	$ 312.00	2023-09-06
TRC	P997485-500mg	L-Pyroglutamic Anhydride	14842-41-2		500mg	$ 572.00	2023-09-06
TRC	P997485-1g	L-Pyroglutamic Anhydride	14842-41-2		1g	$ 1092.00	2023-04-15
Chemenu	CM168774-1g	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2	95%	1g	$1335	2023-03-07
Alichem	A099002242-10g	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2	95%	10g	556.64 USD	2021-06-01
Biosynth	IT145577-5 mg	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2		5mg	$55.00	2023-01-04
Biosynth	IT145577-10 mg	(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone	14842-41-2		10mg	$88.00	2023-01-04